molecular formula C6H7N3O B8637141 Ethanimidic acid, N,2-dicyano-, ethyl ester CAS No. 53557-77-0

Ethanimidic acid, N,2-dicyano-, ethyl ester

Cat. No.: B8637141
CAS No.: 53557-77-0
M. Wt: 137.14 g/mol
InChI Key: FDXSJSYTFLRXGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethanimidic acid, N,2-dicyano-, ethyl ester is a useful research compound. Its molecular formula is C6H7N3O and its molecular weight is 137.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

53557-77-0

Molecular Formula

C6H7N3O

Molecular Weight

137.14 g/mol

IUPAC Name

ethyl N,2-dicyanoethanimidate

InChI

InChI=1S/C6H7N3O/c1-2-10-6(3-4-7)9-5-8/h2-3H2,1H3

InChI Key

FDXSJSYTFLRXGI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=NC#N)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 44.70 g (0.302 m) of ethyl 2-cyanoacetimidate hydrochloride and 13.29 g of cyanamide in 400 ml of benzene is stirred under nitrogen for fifteen hours. The cyanamide is purified by ether extraction and concentration of the soluble portion in vacuo. After reaction, the precipitated ammonium chloride is filtered. The residue is washed twice with 50 ml benzene portions. The combined organic phases are concentrated in vacuo to give 41.36 g (100%) of a pale yellow crystalline material. The crystallization is exothermic. The product is very clean by tlc and nmr. The crude crystalline material melts at 51°-63° C.
Quantity
44.7 g
Type
reactant
Reaction Step One
Quantity
13.29 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

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